![molecular formula C22H18Cl2N6O5 B2445018 2-(2,4-dichlorophenoxy)-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide CAS No. 922036-84-8](/img/structure/B2445018.png)
2-(2,4-dichlorophenoxy)-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
Overview
Description
The compound is a derivative of 2,4-Dichlorophenoxyacetic acid (2,4-D), which is a common synthetic herbicide used for over 60 years . It’s selective, killing dicots without affecting monocots, and mimics natural auxin at the molecular level .
Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the nitro group in the nitrobenzyl portion could potentially be reduced to an amine .Scientific Research Applications
- Application : Researchers have investigated using this compound as a model herbicide to develop controlled-release formulations. Specifically, they have intercalated it into Zn–Al hydrotalcites (herbicide@HTlcs). These nanosheets effectively reduce volatilization and leaching risks by slowing down the release of the herbicide. The entrapment efficiencies of herbicide@HTlcs are high, and they exhibit no delay in controlling weeds like Amaranthus retroflexus .
- Application : Recent findings highlight the physiological processes, perception, and signal transduction associated with 2-(2,4-dichlorophenoxy)-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide. Researchers explore its interactions with abscisic acid, auxin, and ethylene, shedding light on its mode of action .
- Application : Delftia acidovorans MC1 can grow on 2,4-dichlorophenoxyacetic acid (2,4-D). Researchers have studied its degradation capacity, especially at alkaline pH. This knowledge informs strategies for enhancing microbial degradation of herbicides in contaminated environments .
Herbicide Formulation and Controlled Release
Mode of Action Studies
Microbial Degradation Studies
Future Directions
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-[5-[(3-nitrophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18Cl2N6O5/c23-15-4-5-19(18(24)9-15)35-12-20(31)25-6-7-29-21-17(10-27-29)22(32)28(13-26-21)11-14-2-1-3-16(8-14)30(33)34/h1-5,8-10,13H,6-7,11-12H2,(H,25,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZFRKCZMCNEBMJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=NC3=C(C2=O)C=NN3CCNC(=O)COC4=C(C=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18Cl2N6O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
517.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenoxy)-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide | |
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